Cas no 894066-93-4 (N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894066-93-4
• MF: C₁₉H₁₇N₅O₄S
• MW: 411.434382200241
• CID: 6239118
• PubChem ID: 7531772
• Update Time: 2025-06-10

N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-(3,4-dimethoxyphenyl)-2-((6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• F2507-0029
• AKOS024654176
• N-(3,4-dimethoxyphenyl)-2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• N-(3,4-dimethoxyphenyl)-2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• 894066-93-4

• Inchi： 1S/C19H17N5O4S/c1-26-15-7-5-12(10-16(15)27-2)20-18(25)11-29-19-22-21-17-8-6-13(23-24(17)19)14-4-3-9-28-14/h3-10H,11H2,1-2H3,(H,20,25)
• InChI Key： GOQIDAFPKVZAAR-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=C(C=1)OC)OC)=O)C1=NN=C2C=CC(C3=CC=CO3)=NN21

Computed Properties

• Exact Mass: 411.10012521g/mol
• Monoisotopic Mass: 411.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS 894066-93-4)

N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, with the CAS registry number 894066-93-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique triazolopyridazine core coupled with a furan moiety and a dimethoxyphenyl acetamide group, making it a versatile scaffold for drug discovery and material science applications. Its structural complexity and functional diversity align with current trends in small-molecule therapeutics and heterocyclic chemistry, addressing growing demand for novel bioactive compounds.

The compound’s sulfanylacetamide linkage and triazolopyridazine system contribute to its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in AI-driven drug design platforms. Researchers exploring structure-activity relationships (SAR) or fragment-based drug discovery often prioritize such hybrid structures due to their balanced physicochemical properties. Notably, the furan-2-yl subunit enhances π-stacking interactions—a hot topic in computational chemistry forums—while the 3,4-dimethoxyphenyl group may influence blood-brain barrier permeability, a key focus in neuropharmacology studies.

From a synthetic perspective, CAS 894066-93-4 exemplifies modern multi-component reactions (MCRs) strategies, frequently discussed in green chemistry communities. Its triazolo[4,3-b]pyridazine segment resonates with trends in nitrogen-rich heterocycles, which are pivotal for developing biodegradable agrochemicals—a rising search term among environmental scientists. Analytical challenges like HPLC method development for such polyfunctional molecules also attract substantial interest in pharmaceutical quality control circles.

Industrial applications of this compound intersect with precision agriculture and personalized medicine, two trending sectors in biotech innovation. Patent databases reveal derivatives of N-(3,4-dimethoxyphenyl)-2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide being evaluated for crop protection and targeted therapy, aligning with Google Scholar’s top-queried terms like "next-gen fungicides" and "selective kinase inhibitors". The compound’s logP and hydrogen bond acceptors further make it relevant to AI-based ADMET prediction tools, a rapidly growing niche in cheminformatics.

In material science, the furan-triazolopyridazine conjugate exhibits potential for organic semiconductors, tapping into searches around flexible electronics. Its thioether bridge offers stability advantages over oxygen analogs—a frequent discussion point in molecular engineering webinars. Regulatory-wise, the compound’s non-hazardous profile (per ECHA guidelines) positions it favorably for industrial scale-up queries, unlike restricted substances that dominate compliance searches.

Ongoing research on CAS 894066-93-4 derivatives addresses drug resistance challenges—a top PubMed search term—particularly through its multi-targeting capability. The dimethoxy substitution pattern mirrors popular natural product-inspired designs, while its sulfanyl group enables click chemistry modifications, another trending technique in bioconjugation. These attributes collectively enhance its visibility in high-throughput screening literature and medicinal chemistry databases.

For suppliers and manufacturers, the compound’s custom synthesis potential meets frequent B2B search intents like "GMP heterocyclic intermediates". Its chromatographic purity specifications (often >98%) cater to preclinical research standards, while the scalable route appeals to process chemistry professionals. This dual applicability bridges academic curiosity and industrial pragmatism—an SEO-optimized balance for technical audiences.

Emerging studies on triazolopyridazine cores in photodynamic therapy (a rising Google Trends topic) further amplify interest in this chemical class. The furan component’s role in bioisosteric replacement strategies—commonly queried in drug repurposing contexts—adds another layer of relevance. As AI-assisted molecular docking becomes mainstream, compounds like 894066-93-4 serve as valuable benchmarks for binding affinity prediction algorithms.